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An objective analysis of two primary nitrogen sources for crop production, supported by

experimental data and detailed methodologies.

As the global demand for food continues to rise, the efficient use of nitrogen fertilizers is

paramount for sustainable agriculture. Among the most widely used nitrogen sources are

ammonia (most commonly in the form of anhydrous ammonia) and urea. The choice between

these two fertilizers can have significant impacts on crop yield, soil health, and environmental

quality. This guide provides a comprehensive comparison of ammonia and urea, drawing on

data from various agricultural studies to inform researchers, scientists, and agricultural

professionals.

Performance Comparison: Ammonia vs. Urea
The relative performance of ammonia and urea as nitrogen fertilizers is influenced by a

multitude of factors including soil type, climate, crop species, and application methods. Below is

a summary of key performance indicators from comparative studies.
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Performance
Indicator

Ammonia
(Anhydrous)

Urea
Key Findings from
Studies

Crop Yield

Often shows higher or

comparable yields to

urea, particularly

when injected.

Can have lower or

comparable yields,

with losses possible

through volatilization if

not incorporated.

A two-year study on

direct-seeded rice

found that pre-crop

anhydrous ammonia

yielded 53% more

grain than the nil-N

control, while the full

urea treatment yielded

22% more.[1] In some

studies on wheat,

there was no

consistent difference

in yield between

anhydrous ammonia

and urea.[2] However,

other research has

shown ammonium

nitrate (a product

derived from

ammonia) to be

superior to urea in

wheat yield.[3]

Soil Acidification Generally has a

higher acidifying effect

on soil over the long

term.

Also contributes to soil

acidification, but often

to a lesser extent than

anhydrous ammonia.

After nine years of

application at 180 kg

N ha⁻¹, anhydrous

ammonia lowered soil

pH to 4.2, compared

to 5.2 in the

unfertilized control.[4]

Both urea and

ammonium sulfate

application lead to a

decrease in soil pH,

with the effect being
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more pronounced with

ammonium sulfate.[5]

[6]

Ammonia

Volatilization

Negligible when

properly injected into

the soil.

High potential for

nitrogen loss as

ammonia gas,

especially when

surface-applied

without incorporation.

[7][8][9]

Gaseous loss of

ammonia is negligible

from injected

anhydrous ammonia.

[2] Surface-applied

urea can lose up to

60% of its nitrogen

through ammonia

volatilization under

worst-case scenarios.

[7] Losses are

influenced by soil

moisture,

temperature, and pH.

[8][10]

Nitrous Oxide (N₂O)

Emissions

Can lead to higher

N₂O emissions,

particularly in

concentrated bands.

N₂O emissions can be

lower than anhydrous

ammonia but are still

significant.

In a study on

cornfields, cumulative

N₂O emissions were

higher for anhydrous

ammonia (16.89 kg

N₂O-N ha⁻¹)

compared to urea

(14.07 kg N₂O-N ha⁻¹)

in a year with high N

loss potential.[11]

Several field

experiments have

indicated that locally

concentrated,

alkaline-forming

fertilizers like

anhydrous ammonia

produce more N₂O

than evenly dispersed
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fertilizers.[12]

Conversely, some

research suggests

urea fertilization can

significantly promote

N₂O emissions.[13]

Nitrogen Use

Efficiency (NUE)

Generally high due to

subsurface

placement, minimizing

losses.

Can be lower due to

volatilization losses,

but this can be

mitigated with urease

inhibitors or

incorporation.

The efficiency of

nitrogen recovery by

perennial ryegrass

was higher for

ammonium nitrate

(95%) compared to

urea (60%).[14]

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of scientific findings. Below

are summaries of experimental protocols used in studies comparing ammonia and urea.

Study on Soil Acidification and Nutrient Availability
Objective: To quantify the long-term acidifying effects of urea and anhydrous ammonia.

Experimental Design: Nitrogen was injected annually at rates of 45, 90, and 180 kg ha⁻¹ into

a Dark Brown loam. A control treatment with no nitrogen was included.

Fertilizer Application: Both urea and anhydrous ammonia were injected to a depth of 0.1

meters.

Soil Sampling and Analysis: Soil pH was measured in a CaCl₂ solution. Exchangeable base

cations and acidity were also determined. Soil solution was analyzed for manganese and

nutrient ratios at different time points after fertilizer injection.

Duration: The study was conducted over a period of 9 years.[4]

Study on Nitrous Oxide Emissions in Corn Production
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Objective: To evaluate the effect of anhydrous ammonia, urea, and polymer-coated urea on

N₂O emissions in continuous corn production.

Experimental Design: Treatments included a control (no nitrogen), anhydrous ammonia,

urea, and polymer-coated urea (ESN).

Fertilizer Application: Nitrogen was applied at a rate of 110 kg N ha⁻¹ in the first year and

180 kg N ha⁻¹ in the following two years.

Gas Sampling and Analysis: Soil N₂O fluxes were measured using vented non-steady state

closed chambers. Gas samples were analyzed using a gas chromatograph. Measurements

were taken one to three times per week early in the growing season and less frequently later

on.

Data Collection: Cumulative emissions were calculated for the growing season. Emissions

per unit of corn yield and as a percentage of applied nitrogen were also determined.[11]

General On-Farm Nitrogen Rate Trial Protocol
Objective: To identify agronomically and economically optimal nitrogen rates for corn

production.

Experimental Design: The protocol suggests a minimum of five different nitrogen rates.

Treatments should be replicated at least twice, preferably three or four times, in a

randomized block design.

Plot Dimensions: Each treatment plot should be at least 500 feet long. The width should be

equal to two or more combine header widths to allow for harvesting the center of each plot to

avoid border effects.

Data Collection: Key data to be collected includes crop yield and grain moisture content from

each plot. This data is then used for statistical analysis to determine the optimal nitrogen

rate.[15]

Visualization of Nitrogen Transformation and Plant
Uptake
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The following diagrams illustrate the pathways of ammonia and urea from application to plant

uptake and assimilation.

Soil Environment

Plant Root

Nitrogen Loss Pathways

Urea
(CO(NH₂)₂)

Ammonium
(NH₄⁺)

Hydrolysis (Urease)

Ammonia Volatilization
(NH₃ gas)

High Potential

Anhydrous Ammonia
(NH₃)

Reaction with H₂O Nitrite
(NO₂⁻)

Nitrification
(Ammonia-oxidizing bacteria)

Ammonium
(NH₄⁺)

Uptake

Nitrate
(NO₃⁻)

Nitrification
(Nitrite-oxidizing bacteria)

Nitrate
(NO₃⁻)

Uptake

Nitrate Leaching

Denitrification
(N₂O, N₂ gas)

Amino Acids

Assimilation

Reduction & Assimilation

Click to download full resolution via product page

Caption: Transformation pathways of urea and anhydrous ammonia in the soil, plant uptake,

and potential loss mechanisms.
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Caption: Simplified signaling pathway for the assimilation of ammonium and nitrate within plant

root cells.

Conclusion
The selection of a nitrogen source between ammonia and urea is a critical decision in

agricultural management with no one-size-fits-all answer. Anhydrous ammonia, when properly

injected, offers high nitrogen use efficiency and can lead to excellent crop yields. However, its

application requires specialized equipment and it has a greater potential for soil acidification

over time. Urea is easier to handle and apply, but it is susceptible to significant nitrogen loss

through ammonia volatilization if not incorporated into the soil, which can reduce its efficiency

and economic viability.[7] Environmental considerations, such as the potential for nitrous oxide

emissions, further complicate the decision. Ultimately, the optimal choice will depend on a

careful evaluation of specific field conditions, available equipment, crop requirements, and

environmental stewardship goals. Future research should continue to focus on developing and

refining application technologies and fertilizer formulations, such as the use of inhibitors, to

maximize nitrogen use efficiency and minimize environmental impacts for both ammonia and

urea-based systems.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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